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Compound of Interest

Compound Name:
5-Amino-biphenyl-2-carboxylic

acid methyl ester

Cat. No.: B1283641 Get Quote

In the landscape of modern drug discovery and materials science, the precise understanding of

a molecule's identity, purity, and physicochemical properties is not merely a procedural

formality; it is the bedrock upon which all subsequent research is built. 5-Amino-biphenyl-2-
carboxylic acid methyl ester, with its biphenyl scaffold, primary aromatic amine, and methyl

ester functionalities, represents a class of compounds with significant potential as a building

block in the synthesis of pharmaceuticals and novel materials.[1] The presence of these

functional groups suggests possibilities for a wide range of chemical modifications, making it a

versatile intermediate.[2]

This guide provides a comprehensive framework for the definitive characterization of 5-Amino-
biphenyl-2-carboxylic acid methyl ester (CAS No. 51990-95-5).[3][4] We will move beyond a

simple recitation of analytical techniques, instead focusing on the underlying scientific rationale

for each method. This document is intended for researchers, scientists, and drug development

professionals who require a robust and self-validating approach to molecular characterization.

Physicochemical Properties: A Snapshot
A foundational understanding of a compound's basic properties is essential before embarking

on more complex analyses.
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Property Value Source

CAS Number 51990-95-5 [3][4]

Molecular Formula C₁₄H₁₃NO₂ [3][4]

Molecular Weight 227.26 g/mol Calculated

Appearance

Expected to be a solid at room

temperature, likely crystalline,

with a color ranging from white

to off-white or pale yellow,

characteristic of many aromatic

amines.

Inferred

Synthesis and Purification: Establishing a Baseline
of Purity
The characterization of any compound is intrinsically linked to its synthesis and purification. A

well-defined synthetic route and rigorous purification are the first steps in ensuring the integrity

of the material being analyzed. While multiple synthetic strategies could be envisioned, a

common approach for biphenyl structures involves Suzuki-Miyaura coupling.[2]

Proposed Synthetic Route: Suzuki-Miyaura Coupling
A plausible synthesis would involve the coupling of a suitably protected 2-bromo-5-

aminobenzoic acid methyl ester with phenylboronic acid, followed by deprotection.

Purification Protocol: Column Chromatography
Purification by column chromatography is a standard and effective method for isolating the

target compound from reaction byproducts and starting materials.

Step-by-Step Protocol:

Slurry Preparation: The crude reaction mixture is adsorbed onto a small amount of silica gel.
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Column Packing: A glass column is packed with silica gel in a non-polar solvent (e.g.,

hexane).

Loading: The adsorbed crude product is carefully loaded onto the top of the packed column.

Elution: A gradient of ethyl acetate in hexane is used as the mobile phase. The polarity is

gradually increased to elute compounds with increasing polarity.

Fraction Collection: Fractions are collected and analyzed by Thin Layer Chromatography

(TLC) to identify those containing the pure product.

Solvent Evaporation: The fractions containing the pure product are combined, and the

solvent is removed under reduced pressure to yield the purified 5-Amino-biphenyl-2-
carboxylic acid methyl ester.

Structural Elucidation and Purity Assessment: A
Multi-Technique Approach
No single analytical technique is sufficient to definitively characterize a molecule. A combination

of spectroscopic and chromatographic methods is essential to confirm the structure and assess

purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1283641#characterization-of-5-amino-biphenyl-2-
carboxylic-acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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